1-(Tert-butyl)-3-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea
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Description
1-(Tert-butyl)-3-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea is a useful research compound. Its molecular formula is C17H25N3O3 and its molecular weight is 319.405. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Properties
Research into the synthesis of urea derivatives, such as those involving tert-butyl groups and quinoline structures, underlines the compound's relevance in organic synthesis. For instance, a study by Kolosov et al. (2015) explores the Biginelli-type synthesis, highlighting the development of novel synthetic pathways for dihydropyrimidinones, which could be related to the synthetic approaches for the compound (Kolosov et al., 2015). Similarly, Snider and Duvall (2005) describe the synthesis of jenamidines, showcasing the utility of tert-butyl and urea functionalities in complex organic molecule construction (Snider & Duvall, 2005).
Pharmacological Applications
The pharmacological relevance of compounds featuring urea derivatives and tert-butyl groups is evidenced by Bianchi et al. (2007), who explored a novel antagonist for the TRPV1 receptor, indicating potential applications in drug development for treating conditions mediated by this receptor (Bianchi et al., 2007). Perković et al. (2016) also contributed to this area by examining urea and bis-urea derivatives of primaquine, showcasing their antiproliferative effects against cancer cell lines, suggesting a potential avenue for cancer therapy research (Perković et al., 2016).
Biochemical Applications
Compounds with similar structural features may also find applications in biochemistry, such as enzyme inhibition studies. Sujayev et al. (2016) investigated tetrahydropyrimidine-5-carboxylates for their metal chelating effects and inhibition profiles against various enzymes, which could imply a potential for similar compounds in enzyme-related research or as biochemical tools (Sujayev et al., 2016).
Properties
IUPAC Name |
1-tert-butyl-3-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O3/c1-17(2,3)19-16(22)18-13-8-7-12-6-5-9-20(14(12)10-13)15(21)11-23-4/h7-8,10H,5-6,9,11H2,1-4H3,(H2,18,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INDFRKZCZSBXAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)NC1=CC2=C(CCCN2C(=O)COC)C=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.